Cas no 874774-61-5 (1-(2,6-Difluorophenyl)methylpiperazine)

• Product Name: 1-(2,6-Difluorophenyl)methylpiperazine
• CAS No: 874774-61-5
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• MDL: MFCD03407489
• CID: 2083813
• PubChem ID: 2782807
• Update Time: 2025-04-21

1-(2,6-Difluorophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluorobenzyl)piperazine
• 1-[(2,6-difluorophenyl)methyl]piperazine
• PC1416
• MFCD03407489
• AS-44282
• SY024936
• 874774-61-5
• A10434
• ZJB77461
• AKOS009158862
• EN300-936341
• GS1952
• DTXSID20382310
• DB-225497
• SCHEMBL2925984
• 1-(2,6-Difluorophenyl)methylpiperazine

• MDL： MFCD03407489
• Inchi： 1S/C11H14F2N2/c12-10-2-1-3-11(13)9(10)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2
• InChI Key： DCUMZROHXKMGAR-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1CCNCC1)F

Computed Properties

• Exact Mass: 212.11300
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 37-40
• PSA: 15.27000
• LogP: 1.63670

1-(2,6-Difluorophenyl)methylpiperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines